3-Isopropoxymethyl-benzoic acid

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-(propan-2-yloxymethyl)benzoic acid
• InChI: InChI=1S/C11H14O3/c1-8(2)14-7-9-4-3-5-10(6-9)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChI Key: LBDGTIHZMVEMEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=CC(=CC=C1)C(=O)O

Description

3-Isopropoxymethyl-benzoic acid is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction of isopropanol and 3-Chloromethyl-benzoic acid in the presence of sodium hydride was performed as described for Compound 33 to give 3-isopropoxymethyl-benzoic acid as white powder. 1H-NMR (400 MHz, d6-DMSO): 7.89 (m, 1 arom.H); 7.84 (m, 1 arom.H); 7.54 (m, 1 arom.H); 7.46 (m, 1 arom.H); 4.49 (s, OCH2C6H4—); 3.653 (m, CH(CH3)2); 1.14 (d, CH(CH3)2). 13C-NMR (100 MHz, d6-DMSO): 167.24 (—C═O); 139.79; 131.56; 130.68; 128.43; 128.08; 127.92; 70.54; 68.50; 22.02 (2 C).